Cas no 18366-18-2 ((3R,4R)-3,4-dihydroxy-2,5-Pyrrolidinedione)

• Product Name: (3R,4R)-3,4-dihydroxy-2,5-Pyrrolidinedione
• CAS No: 18366-18-2
• MF: C₄H₅NO₄
• MW: 131.086801290512
• CID: 1108121
• PubChem ID: 126575623
• Update Time: 2025-04-20

(3R,4R)-3,4-dihydroxy-2,5-Pyrrolidinedione Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-3,4-dihydroxy-2,5-Pyrrolidinedione
• SCHEMBL18499992
• (3R,4R)-3,4-Dihydroxypyrrolidine-2,5-dione
• 18366-18-2

• Inchi： 1S/C4H5NO4/c6-1-2(7)4(9)5-3(1)8/h1-2,6-7H,(H,5,8,9)/t1-,2-/m1/s1
• InChI Key： MPTQLFFTNNKMRP-JCYAYHJZSA-N
• SMILES： O[C@H]1C(NC([C@@H]1O)=O)=O

Computed Properties

• Exact Mass: 131.02185764g/mol
• Monoisotopic Mass: 131.02185764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 86.6Ų